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For researchers, scientists, and drug development professionals, this document provides a
detailed overview of the clinical trial design for BNT411, a Toll-like receptor 7 (TLR7) agonist.
The information is compiled from publicly available clinical trial data and publications.

BNT411 is an investigational cancer immunotherapy designed to activate the innate and
adaptive immune systems to fight tumors.[1] As a selective TLR7 agonist, BNT411 stimulates
the production of type | interferons and other pro-inflammatory cytokines, leading to the
activation of various immune cells, including dendritic cells, natural killer cells, and T cells.[2][3]
This document outlines the dose-escalation study design of the first-in-human Phase 1/2a
clinical trial (BNT411-01, NCT04101357), which evaluates the safety, pharmacokinetics,
pharmacodynamics, and preliminary efficacy of BNT411 as a monotherapy and in combination
with other cancer treatments.[2][4]

Study Design and Objectives

The BNT411-01 trial is an open-label, multi-center, dose-escalation study with expansion
cohorts.[2][4] The primary objectives of the dose-escalation part of the trial are to determine the
maximum tolerated dose (MTD) and/or the recommended Phase 2 dose (RP2D) of BNT411.[2]
The study is divided into three main parts:
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o Part 1A: Monotherapy Dose Escalation: In this part, patients with advanced solid tumors
receive BNT411 as a monotherapy to establish its safety profile when administered alone.[2]

[4]

o Part 1B: Combination Therapy Dose Escalation: This part evaluates the safety and
MTD/RP2D of BNT411 in combination with atezolizumab, carboplatin, and etoposide in
patients with chemotherapy-naive extensive-stage small cell lung cancer (ES-SCLC).[2][4]

o Part 2: Expansion Cohorts: Based on the data from Parts 1A and 1B, expansion cohorts are
enrolled to further evaluate the safety and anti-tumor activity of BNT411 at selected dose
levels.[2]

A "backfilling" approach is implemented, allowing for the enrollment of additional patients at
specific dose levels to gather more comprehensive safety and efficacy data.[2]

Dose Escalation and Administration

The dose-escalation in Part 1A of the study follows a traditional 3+3 design.[4] This design
involves enrolling a cohort of three patients at a specific dose level. If no dose-limiting toxicities
(DLTs) are observed, the next cohort is enrolled at a higher dose level. If one of the three
patients experiences a DLT, three more patients are enrolled at the same dose level. The MTD
is defined as the highest dose level at which no more than one of six patients experiences a
DLT.

BNT411 is administered via intravenous infusion. In the initial phase of treatment, patients
receive the infusion once weekly for four cycles, followed by a less frequent schedule of every
three weeks until disease progression or unacceptable toxicity.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data from the BNT411-01 dose-escalation
study as of February 16, 2024.[4]
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Parameter Value Reference

Total Patients Enrolled (Part

1) 45 [4]
Median Age 59 years [4]
Median Prior Lines of Therapy 3 [4]
Dose Levels Investigated 0.05 to 9.6 pgrkg [4]

_ Dose-Limiting
Dose Level Number of Patients o Reference
Toxicities (DLTSs)

7.2 ug/kg 6 2 (33%) [4]

9.6 pg/kg 5 2 (40%) [4]

Note: The specific number of patients at each dose level below 7.2 pg/kg is not fully detailed in
the public sources.

Experimental Protocols

Patient Eligibility Criteria

Patients enrolled in the BNT411-01 study (Part 1A) were required to have advanced solid
tumors for which standard therapies were no longer effective.[2] Key inclusion criteria included
an Eastern Cooperative Oncology Group (ECOG) performance status of O or 1, measurable
disease according to RECIST 1.1 criteria, and adequate organ function.[1] Exclusion criteria
included known hypersensitivity to BNT411 components, other primary malignancies within the

last two years (with some exceptions), and clinically significant abnormal electrocardiograms
(ECGs).[1]

Treatment Administration and Schedule

BNT411 is administered as an intravenous infusion. The treatment schedule for the dose-
escalation phase consists of:

e Cycles 1-4: One infusion per week.[4]
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e Subsequent Cycles: One infusion every three weeks.[4]

Treatment continues until disease progression, unacceptable toxicity, or withdrawal from the
study.

Safety and Efficacy Assessments

The safety of BNT411 is monitored through the evaluation of adverse events (AEs), which are
graded using the National Cancer Institute Common Terminology Criteria for Adverse Events
(NCI-CTCAE) version 5.0.[1] Dose-limiting toxicities are defined as specific Grade 3 or 4 AEs
occurring during the first treatment cycle.[1]

Preliminary efficacy is assessed based on tumor response according to RECIST 1.1 criteria.
Pharmacokinetic (PK) parameters, such as clearance and area under the curve (AUC), are
also evaluated to understand the drug's behavior in the body.[1]

Visualizing the Study Desigh and Mechanism of
Action
BNT411 Dose-Escalation Workflow

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.hra.nhs.uk/planning-and-improving-research/application-summaries/research-summaries/first-in-human-bnt411-01-dose-escalation-with-expansion-cohorts/
https://www.benchchem.com/product/b12384706/docs?utm_src=pdf-body#bnt411-dose-escalation-study-application-notes-and-protocols-for-researchers
https://jitc.bmj.com/content/jitc/9/Suppl_2/A555.full.pdf
https://jitc.bmj.com/content/jitc/9/Suppl_2/A555.full.pdf
https://jitc.bmj.com/content/jitc/9/Suppl_2/A555.full.pdf
https://www.benchchem.com/product/b12384706/docs?utm_src=pdf-body#bnt411-dose-escalation-study-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Part 1A: Monotherapy Dose Escalation

Patient Enrollment
(Advanced Solid Tumors)

Cohort 1 (n=3)
Dose Level 1

DLT Evaluation

Cohort 2 (n=3)

Dose Level 2 Expand Cohort (n=3 more)

DLT Evaluation

MTD/RP2D Determined

Part 1B: Combinat'?n Therapy Pa;t 2: Expansion Cohorts

Dose Escalation in ES-SCLC Enrollment at RP2D in
(BNT411 + Atezolizumab + Chemo) Selected Tumor Types

Click to download full resolution via product page

Caption: BNT411-01 trial's 3+3 dose-escalation and study progression.
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BNT411 Signaling Pathway

BNT411, as a TLR7 agonist, activates a specific signaling cascade within immune cells,
primarily plasmacytoid dendritic cells. This leads to a robust anti-tumor immune response.
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Caption: BNT411 activates TLR7, leading to a broad anti-tumor immune response.
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Conclusion

The dose-escalation study of BNT411 provides a framework for evaluating the safety and
preliminary efficacy of this novel TLR7 agonist. The 3+3 design allows for a cautious and
systematic approach to dose escalation, ensuring patient safety while identifying a potentially
therapeutic dose for further investigation. The findings from this study will be crucial in guiding
the future clinical development of BNT411 as a potential immunotherapy for a range of solid
tumors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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